Cas no 1891438-84-8 (2-1-(1-aminoethyl)cyclopropyl-6-chlorophenol)

• Product Name: 2-1-(1-aminoethyl)cyclopropyl-6-chlorophenol
• CAS No: 1891438-84-8
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 6289974
• PubChem ID: 117302357
• Update Time: 2025-07-19

2-1-(1-aminoethyl)cyclopropyl-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-aminoethyl)cyclopropyl-6-chlorophenol
• EN300-1991760
• 1891438-84-8
• 2-[1-(1-aminoethyl)cyclopropyl]-6-chlorophenol

• Inchi： 1S/C11H14ClNO/c1-7(13)11(5-6-11)8-3-2-4-9(12)10(8)14/h2-4,7,14H,5-6,13H2,1H3
• InChI Key： XMNDQKYPYQDHRK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(1-aminoethyl)cyclopropyl-6-chlorophenol

Introduction to 2-1-(1-aminoethyl)cyclopropyl-6-chlorophenol (CAS No. 1891438-84-8)

2-1-(1-aminoethyl)cyclopropyl-6-chlorophenol, identified by its Chemical Abstracts Service (CAS) number 1891438-84-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopropyl group linked to a chlorophenolic backbone with an aminoethyl substituent, exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry. The presence of both nitrogen and chlorine atoms in its structure suggests possible interactions with biological targets, making it a candidate for further exploration in drug discovery initiatives.

The structural motif of 2-1-(1-aminoethyl)cyclopropyl-6-chlorophenol combines elements that are frequently observed in bioactive molecules. The cyclopropyl ring, known for its rigidity and ability to induce conformational constraints, can enhance binding affinity to protein targets. Meanwhile, the chlorophenol moiety is a common pharmacophore found in various therapeutic agents, including antibiotics and antifungals. The aminoethyl side chain introduces basicity and potential hydrogen bonding capabilities, which could be exploited for selective interactions with acidic or polar sites on biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the cyclopropyl group in 2-1-(1-aminoethyl)cyclopropyl-6-chlorophenol may adopt specific orientations within active sites, stabilizing the compound through hydrophobic interactions or π-stacking effects. Additionally, the chloro substituent on the phenolic ring could modulate electronic properties, influencing reactivity or binding affinity. These features make this compound a promising scaffold for designing molecules with tailored biological activities.

In the context of drug development, the aminoethyl chain serves as a versatile linker that can be further functionalized to enhance pharmacokinetic properties or target specificity. For instance, modifications at this position could improve solubility or metabolic stability, critical factors for clinical efficacy. The integration of such structural elements into novel therapeutic agents underscores the importance of rational molecular design in modern pharmaceutical research.

Current research efforts are focused on exploring the pharmacological profile of 2-1-(1-aminoethyl)cyclopropyl-6-chlorophenol and its derivatives. Preliminary studies indicate that this compound may exhibit inhibitory activity against certain enzymes or receptors implicated in human diseases. The cyclopropyl ring has been associated with enhanced binding to enzymes like kinases or proteases, while the chlorophenol moiety is known to interact with nuclear receptors and other transcription factors. These interactions could be harnessed for therapeutic purposes, particularly in oncology and inflammatory disorders.

The synthesis of 2-1-(1-aminoethyl)cyclopropyl-6-chlorophenol presents an intriguing challenge due to its complex stereochemistry. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These approaches not only facilitate access to the parent compound but also allow for rapid diversification of the molecular library through structural analogs. Such synthetic strategies are essential for accelerating drug discovery pipelines and identifying lead candidates with optimal properties.

The role of computational tools in optimizing synthetic routes cannot be overstated. Molecular modeling software enables chemists to predict reaction outcomes and refine synthetic pathways before experimental validation. By leveraging these technologies, researchers can minimize trial-and-error experimentation and focus resources on high-potential candidates like 2-1-(1-aminoethyl)cyclopropyl-6-chlorophenol. This synergy between experimental chemistry and computational science is reshaping how new drugs are discovered and developed.

Evaluation of biological activity requires rigorous testing across multiple models to assess efficacy and safety profiles. In vitro assays are commonly performed first to screen for target engagement, followed by in vivo studies to evaluate systemic effects. The unique structural features of 2-1-(1-aminoethyl)cyclopropyl-6-chlorophenol, particularly its combination of rigid and flexible components, make it an attractive candidate for such evaluations. If promising results emerge from preclinical studies, this compound could progress toward clinical trials as part of a novel therapeutic intervention.

The broader implications of studying compounds like 2-1-(1-aminoethyl)cyclopropyl-6-chlorophenol extend beyond individual drug development efforts. They contribute to our fundamental understanding of how molecular structure influences biological function—a cornerstone principle in medicinal chemistry. By uncovering new interactions or mechanisms through investigations involving such compounds, researchers can refine existing drug paradigms and inspire future innovations.

Future directions may include exploring derivatives of 2-1-(1-aminoethyl)cyclopropyl-6-chlorophenol that exhibit improved pharmacological profiles or reduced side effects. Techniques like structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) could guide these efforts by providing insights into optimal modifications based on target interactions. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes for this compound and its analogs.

In conclusion,2-1-(1-aminoethyl)cyclopropyl-6-chlorophenol (CAS No. 1891438-84-8) represents a structurally intriguing molecule with potential applications in pharmaceutical research. Its unique combination of functional groups offers opportunities for designing novel therapeutics targeting diverse diseases. Through interdisciplinary approaches integrating synthetic chemistry, computational modeling, and biological evaluation, this compound holds promise as a valuable tool in advancing medical science toward new treatment solutions.